Ethyl 2-(4-amino-5-oxo-3-sulfanyl-1,2,4-triazin-6-yl)acetate

• IUPAC Name: ethyl 2-(4-amino-5-oxo-3-sulfanylidene-2H-1,2,4-triazin-6-yl)acetate
• InChI: InChI=1S/C7H10N4O3S/c1-2-14-5(12)3-4-6(13)11(8)7(15)10-9-4/h2-3,8H2,1H3,(H,10,15)
• InChI Key: CLLQKLUMEUISLX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NNC(=S)N(C1=O)N
• Molecular Formula: C7H10N4O3S
• Molecular Weight: 230.25 g/mol

Description

This compound is a derivative of the 1,2,4-triazine class of compounds, which are heterocyclic compounds with a ring structure containing three nitrogen atoms and three carbon atoms. The compound also contains an ethyl acetate group and a sulfanyl (or thiol) group.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy, which can provide information about the types of atoms in the compound and their connectivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the sulfanyl group could potentially make the compound more reactive.

Scientific Research Applications

Synthesis of Indole Derivatives

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Antitumor Activity

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Antiviral Activity

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Antimicrobial Potential

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Anti-inflammatory Activity

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Antioxidant Activity

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Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as thiazole derivatives, have been found to have diverse biological activities . They can act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Similar compounds have been shown to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Related compounds have been shown to affect various biochemical pathways, leading to their diverse biological activities .

Pharmacokinetics

For instance, thiazole, a similar compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Similar compounds have been shown to have diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Given the biological activity of many 1,2,4-triazine derivatives, it could be of interest for the development of new pharmaceuticals or agrochemicals.